![molecular formula C10H12ClN3O2 B4648891 3-amino-N-(3-chloro-2-methylphenyl)-3-(hydroxyimino)propanamide](/img/structure/B4648891.png)
3-amino-N-(3-chloro-2-methylphenyl)-3-(hydroxyimino)propanamide
Overview
Description
3-amino-N-(3-chloro-2-methylphenyl)-3-(hydroxyimino)propanamide is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.
Mechanism of Action
The mechanism of action of 3-amino-N-(3-chloro-2-methylphenyl)-3-(hydroxyimino)propanamide is not fully understood. However, it has been suggested that this compound may act as an inhibitor of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. In addition, this compound may also have antioxidant properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. In vitro studies have shown that this compound has cytotoxic effects on cancer cells, and may also inhibit the growth of certain bacteria and fungi. In addition, this compound has been shown to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-amino-N-(3-chloro-2-methylphenyl)-3-(hydroxyimino)propanamide in lab experiments is its potential therapeutic effects. This compound has shown promising results in the treatment of various diseases, which makes it an attractive candidate for further research. However, one of the limitations of using this compound in lab experiments is its potential toxicity. This compound has been shown to have cytotoxic effects on certain cells, which may limit its use in certain experiments.
Future Directions
There are several future directions for the research of 3-amino-N-(3-chloro-2-methylphenyl)-3-(hydroxyimino)propanamide. One of the main directions is the further study of its potential therapeutic effects in the treatment of various diseases, such as cancer and Alzheimer's disease. In addition, further research is needed to better understand the mechanism of action of this compound, which may lead to the development of more effective treatments. Finally, the potential use of this compound as a pesticide and herbicide should also be further explored.
Scientific Research Applications
3-amino-N-(3-chloro-2-methylphenyl)-3-(hydroxyimino)propanamide has been extensively studied for its potential applications in various fields. In the field of medicine, this compound has shown promising results in the treatment of various diseases, such as cancer and Alzheimer's disease. In addition, this compound has also been studied for its potential use as a pesticide and herbicide.
Properties
IUPAC Name |
(3Z)-3-amino-N-(3-chloro-2-methylphenyl)-3-hydroxyiminopropanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClN3O2/c1-6-7(11)3-2-4-8(6)13-10(15)5-9(12)14-16/h2-4,16H,5H2,1H3,(H2,12,14)(H,13,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRVFCOUQOFLUGN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)CC(=NO)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=CC=C1Cl)NC(=O)C/C(=N/O)/N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.67 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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